Metabolomics analysis reveals that bile acids and phospholipids contribute to variable responses to low-temperature-induced ascites syndrome
Molecular BioSystems Pub Date: 2014-03-25 DOI: 10.1039/C4MB00137K
Abstract
Ascites is a major problem for both human health and animal production, due to its association with high rates of morbidity and mortality, low efficiency of nutrient utilization, and permanent adverse effects on performance. Although it is one of the three major metabolic diseases in poultry production, the underlying mechanisms are largely unknown. In this study, six ascites syndrome (AS) chickens and six normal chickens were obtained from each group (108 chickens) at 21 and 35 days. A liver metabolomics method based on ultra-performance liquid chromatography/quadruple time-of-flight mass spectrometry (UPLC/Q-TOF/MS) was used to explore the metabolic pattern of low molecular mass metabolites in chickens with low-temperature-induced AS. Coupled with blood biochemistry and histopathology results, the significant difference in metabolic profiling between the AS group and the control group, as determined through pattern recognition analysis, indicated changes in global tissue metabolites. The results showed that a primary bile acid synthesis disorder and inflammation had occurred by 21 days and that lysophospholipid metabolism was disrupted by 35 days with the continuation of low temperatures. Several metabolites, including taurodeoxycholic acid, cholic acid glucuronide, glycocholic acid, LysoPC(15 : 0) and taurocholic acid, were identified as the potential and proper biomarkers of AS. These biochemical changes in tissue metabolites are related to perturbations of lipid metabolism, which may be helpful to further understand the AS mechanisms. This work shows that the metabolomics is a valuable tool for studying metabolic diseases.

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Journal Name:Molecular BioSystems
Research Products
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CAS no.: 32364-28-6